Cas no 7636-26-2 (2-amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid)

2-Amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid is a substituted aromatic amino acid featuring a phenolic hydroxyl and methoxy group on the phenyl ring. This structural motif imparts unique physicochemical properties, including enhanced solubility in polar solvents and potential for hydrogen bonding interactions. The compound serves as a valuable intermediate in organic synthesis, particularly for the preparation of bioactive molecules, pharmaceuticals, and chiral building blocks. Its aromatic substitution pattern may confer antioxidant or receptor-binding capabilities in medicinal chemistry applications. The presence of both amino and carboxyl functional groups allows for versatile derivatization, making it useful in peptide synthesis or as a scaffold for further chemical modifications.

2-amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid structure

7636-26-2 structure

Product Name:2-amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid

CAS No:7636-26-2

MF:C₁₀H₁₃NO₄

MW:211.214523077011

MDL:MFCD00063077

CID:564887

PubChem ID:1670

Update Time:2025-06-28

2-amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-(4-hydroxy-3-methoxyphenyl)propanoic acid
- rac 3-O-Methyl DOPA
- 3-Methoxy-D,L-tyrosine
- Tyrosine, 3-methoxy-
- 3-(4-Hydroxy-3-methoxyphenyl)alanine
- 3-Methoxy-4-hydroxyphenylalanine
- 3-Methoxy-DL-tyrosin
- 3-O-methyldopa
- 4-Hydroxy-3-methoxy-phenylalanin
- 4-hydroxy-3-methoxy-phenylalanine
- 4-Hydroxy-3-methoxyphenylalanine
- DL-3-Methoxy-4-hydroxyphenylalanine
- DL-3-Methoxytyrosine
- DL-3-O-METHYL-DOPA
- DL-4-HYDROXY-3-METHOXYPHENYLALANINE
- dl-4-Oxy-3-methoxy-phenylalanin
- 3-Methoxytyrosine
- DL-3-O-Methyldopa
- (DL)-3-O-Methyldopa
- 2-amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid
- HY-113468
- 3-O-Methyl-DL-DOPA
- DTXSID50864098
- NS00016581
- Q23570653
- A865493
- vanilalanine
- AC-12961
- SCHEMBL180103
- CS-0062297
- EN300-305030
- UNII-SO86T1OB2P
- L-3-Methoxytyrosine
- 3-Methoxy-tyrosine
- 586954-09-8
- 2-AMINO-3-(4-HYDROXY-3-METHOXYPHENYL)PROPANOIC ACID HCL
- NSC-122476
- PD043826
- MFCD00063077
- 7636-26-2
- Maybridge1_006810
- 4-Hydroxy-3-methoxyphenylalanine #
- (2RS)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)propanoic Acid (3-Methoxy-DL-tyrosine; (DL)-3-O-Methyldopa)
- l-3-Methoxy tyrosine
- HMS560N12
- AS-41988
- CHEBI:172453
- SO86T1OB2P
- LEVODOPA IMPURITY C [EP IMPURITY]
- AKOS016842492
- L-3-(4-Hydroxy-3-methoxy-d3-phenyl)alanine
- 1-BOC-3-([2-(2-BROMO-PHENYL)-ETHYLAMINO]-METHYL)-PYRROLIDINE
- NSC 122476
- 3-O-METHYLDOPA, DL-
- NSC122476
- M-3582
- FT-0616002
- (2RS)-2-AMINO-3-(4-HYDROXY-3-METHOXYPHENYL)PROPANOIC ACID
- ALANINE, 3-(4-HYDROXY-3-METHOXYPHENYL)-
- FT-0689432
- 4214-13-5
- 3-METHOXY-DL-TYROSINE
- (DL)-3-O-Methyldopa (3-Methoxy-DL-tyrosine)
- AKOS000190387
- FT-0660539
- (2RS)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)propanoic Acid (3-Methoxy-DL-tyrosine, (DL)-3-O-Methyldopa)
- 1ST2662
- 1ST169051D3
- 3-O-Methyldopa d3
- Levodopa EP Impurity C/ Levodopa Related Compound B (3-Methyl-DL-Dopa/ 3-Methoxy-DL-tyrosine)
- DB-075121
- MDL： MFCD00063077
- Inchi： 1S/C10H13NO4/c1-15-9-5-6(2-3-8(9)12)4-7(11)10(13)14/h2-3,5,7,12H,4,11H2,1H3,(H,13,14)
- InChI Key： PFDUUKDQEHURQC-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(=C1)CC(C(=O)O)N)O

Computed Properties

Exact Mass: 211.08449
Monoisotopic Mass: 211.084458
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _2.4
Topological Polar Surface Area: 92.8

Experimental Properties

Density: 1.321
PSA: 92.78
LogP: 1.05550

2-amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
Hazard Category Code： 22-36/37/38
Safety Instruction： 22-26-36/37/39
Risk Phrases：22-36/37/38

2-amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid Pricemore >>

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Chemenu	CM194627-10g	2-Amino-3-(4-hydroxy-3-methoxyphenyl)propanoic acid	7636-26-2	95%	10g	$351	2023-02-18
abcr	AB226679-1 g	2-Amino-3-(4-hydroxy-3-methoxyphenyl)propanoic acid, 95%; .	7636-26-2	95%	1g	€259.60	2022-06-11
abcr	AB226679-5 g	2-Amino-3-(4-hydroxy-3-methoxyphenyl)propanoic acid, 95%; .	7636-26-2	95%	5g	€690.50	2022-06-11
abcr	AB226679-10 g	2-Amino-3-(4-hydroxy-3-methoxyphenyl)propanoic acid, 95%; .	7636-26-2	95%	10g	€1,013.30	2022-06-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A916863-250mg	2-Amino-3-(4-hydroxy-3-methoxyphenyl)propanoic acid	7636-26-2	96%	250mg	￥1,736.10	2022-09-29